Cas no 885460-08-2 (4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline)

• Product Name: 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• CAS No: 885460-08-2
• MF: C₁₈H₁₇ClN₂
• MW: 296.793983221054
• CID: 3106729
• PubChem ID: 3865080
• Update Time: 2025-10-20

4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline
• EN300-08612
• 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole
• CS-0283415
• AKOS016040183
• AKOS000122375
• 885460-08-2
• 4-(2-CHLOROPHENYL)-1-METHYL-1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE
• WAY-615728

• Inchi： 1S/C18H17ClN2/c1-11-18-17(13-7-3-5-9-16(13)21-18)14(10-20-11)12-6-2-4-8-15(12)19/h2-9,11,14,20-21H,10H2,1H3
• InChI Key： XLHRCDUFNATZLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CNC(C)C2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 296.1080262Da
• Monoisotopic Mass: 296.1080262Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27.8Ų

Additional information on 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline

Introduction to 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline (CAS No. 885460-08-2) in Modern Chemical and Pharmaceutical Research

4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline, identified by its CAS number 885460-08-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of a chlorophenyl group and a beta-carboline core suggests multifaceted interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The beta-carboline scaffold is well-documented for its pharmacological properties, including antimicrobial, antitumor, and neuroprotective effects. In particular, derivatives of beta-carboline have been extensively studied for their role in modulating central nervous system (CNS) functions. The addition of a methyl group at the 1-position and the tetrahydropyridine ring at the 2,3,4,9 positions further enhances the compound's potential to interact with specific enzymes and receptors. This structural configuration opens up possibilities for designing molecules with improved selectivity and efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies indicate that 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline may exhibit binding affinity to various targets, including serotonin receptors and monoamine oxidase (MAO) enzymes. These interactions are particularly relevant in the context of developing novel therapeutics for neurological disorders such as depression and Parkinson's disease.

The chlorophenyl moiety in the molecule introduces a region that can engage in hydrophobic interactions with biological targets. This feature is often exploited in drug design to enhance membrane permeability and metabolic stability. Additionally, the tetrahydropyridine ring contributes to the compound's solubility and bioavailability, critical factors in pharmaceutical development. These properties make 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline a promising lead compound for further optimization.

In vitro studies have begun to explore the pharmacokinetic profile of this compound. Preliminary data suggest that it exhibits moderate solubility in aqueous buffers and stability under physiological conditions. These characteristics are favorable for formulation development and potential clinical translation. Furthermore, the compound's lack of significant toxicity in preliminary assays adds to its attractiveness as a drug candidate.

The synthesis of 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the beta-carboline core followed by functional group modifications to introduce the chlorophenyl and methyl groups. The use of advanced catalytic methods has improved yield and purity, facilitating more efficient production scales.

One of the most exciting aspects of this compound is its potential application in combination therapies. The ability to modulate multiple biological pathways simultaneously can lead to synergistic effects that enhance therapeutic outcomes. For instance, if 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline demonstrates inhibitory activity against both serotonin reuptake and MAO enzymes, it could offer a novel approach to treating mood disorders.

As research progresses, high-throughput screening (HTS) techniques will play a crucial role in identifying derivatives with enhanced potency and selectivity. The integration of machine learning algorithms with experimental data will accelerate the discovery process by predicting structural modifications that could improve pharmacological properties.

The environmental impact of synthesizing such compounds is also a consideration in modern drug development. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. For example, solvent-free reactions and catalytic methods are being explored to make the synthesis of 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline more sustainable.

In conclusion, 4-(2-chlorophenyl)-1-methyl-2,3,4,9-tetrahydro-1H-beta-carboline (CAS No. 885460-08-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset for further exploration. As scientific methodologies continue to evolve，this molecule will likely play an important role in shaping future therapeutic strategies across various medical disciplines.